Cas no 2138018-89-8 (2,2-Difluoro-3-thiophen-2-ylsulfanylpropanehydrazide)

• Product Name: 2,2-Difluoro-3-thiophen-2-ylsulfanylpropanehydrazide
• CAS No: 2138018-89-8
• MF: C₇H₈F₂N₂OS₂
• MW: 238.278025627136
• CID: 5299482
• Update Time: 2025-10-31

2,2-Difluoro-3-thiophen-2-ylsulfanylpropanehydrazide Chemical and Physical Properties

Names and Identifiers

• 2,2-difluoro-3-(thiophen-2-ylsulfanyl)propanehydrazide
• 2,2-Difluoro-3-thiophen-2-ylsulfanylpropanehydrazide
• Propanoic acid, 2,2-difluoro-3-(2-thienylthio)-, hydrazide

• Inchi： 1S/C7H8F2N2OS2/c8-7(9,6(12)11-10)4-14-5-2-1-3-13-5/h1-3H,4,10H2,(H,11,12)
• InChI Key： GEBWLHSQUFVMOZ-UHFFFAOYSA-N
• SMILES： S(C1=CC=CS1)CC(C(NN)=O)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 216
• XLogP3: 1.7
• Topological Polar Surface Area: 109

Additional information on 2,2-Difluoro-3-thiophen-2-ylsulfanylpropanehydrazide

Comprehensive Analysis of 2,2-Difluoro-3-thiophen-2-ylsulfanylpropanehydrazide (CAS No. 2138018-89-8)

2,2-Difluoro-3-thiophen-2-ylsulfanylpropanehydrazide (CAS No. 2138018-89-8) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique molecular structure. The compound features a thiophene ring linked to a difluoropropanehydrazide moiety, which contributes to its potential applications in drug discovery and material science. Researchers are particularly interested in its sulfanyl group, which may enhance binding affinity in biological systems.

In recent years, the demand for fluorinated compounds like 2,2-Difluoro-3-thiophen-2-ylsulfanylpropanehydrazide has surged, driven by their stability and bioactivity. This aligns with the growing trend of green chemistry and sustainable synthesis, as scientists seek eco-friendly methods to produce such molecules. The compound’s CAS No. 2138018-89-8 is frequently searched in academic databases, reflecting its relevance in medicinal chemistry and catalysis.

One of the most common questions about 2,2-Difluoro-3-thiophen-2-ylsulfanylpropanehydrazide revolves around its synthetic pathways. Recent studies highlight its preparation via multistep organic reactions, including nucleophilic substitution and hydrazide formation. These methods are optimized for high yield and purity, addressing the needs of industrial-scale production. Additionally, its thiophene-derived structure makes it a candidate for electronic materials, such as organic semiconductors.

The compound’s physicochemical properties, including solubility and thermal stability, are critical for formulation development. Analytical techniques like NMR spectroscopy and mass spectrometry are employed to characterize CAS No. 2138018-89-8, ensuring compliance with regulatory standards. Its low toxicity profile further supports its use in bioconjugation and prodrug design, areas gaining traction in targeted therapy research.

From an SEO perspective, keywords such as “difluoropropanehydrazide uses”, “thiophene sulfanyl derivatives”, and “CAS 2138018-89-8 supplier” are highly searched, indicating commercial and academic interest. Innovations in cryopreservation and enzyme inhibition studies have also referenced this compound, underscoring its interdisciplinary appeal. Future research may explore its role in antiviral agents or polymeric materials, aligning with global health and technology trends.

In conclusion, 2,2-Difluoro-3-thiophen-2-ylsulfanylpropanehydrazide (CAS No. 2138018-89-8) represents a versatile building block in modern chemistry. Its structural uniqueness and functional adaptability position it as a valuable asset for both scientific and industrial advancements, meeting the evolving demands of high-value chemical synthesis.